Cas no 1410791-42-2 (2-Bromo-4-fluoro-5-methoxybenzonitrile)

• Product Name: 2-Bromo-4-fluoro-5-methoxybenzonitrile
• CAS No: 1410791-42-2
• MF: C₈H₅BrFNO
• MW: 230.033804655075
• CID: 2134098
• Update Time: 2025-05-26

2-Bromo-4-fluoro-5-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-fluoro-5-methoxyBenzonitrile
• 2-Bromo-4-fluoro-5-methoxybenzonitrile

• Inchi： 1S/C8H5BrFNO/c1-12-8-2-5(4-11)6(9)3-7(8)10/h2-3H,1H3
• InChI Key： WENXFQWHQDBNGL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C#N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Topological Polar Surface Area: 33

Additional information on 2-Bromo-4-fluoro-5-methoxybenzonitrile

Comprehensive Overview of 2-Bromo-4-fluoro-5-methoxybenzonitrile (CAS No. 1410791-42-2): Properties, Applications, and Industry Insights

2-Bromo-4-fluoro-5-methoxybenzonitrile (CAS No. 1410791-42-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This halogenated benzonitrile derivative combines bromine, fluorine, and methoxy functional groups, making it a versatile intermediate for synthesizing complex molecules. Its molecular formula C₈H₅BrFNO and molecular weight of 230.04 g/mol position it as a valuable building block in modern drug discovery and material science applications.

The compound's structure-activity relationship (SAR) has been explored extensively, particularly in designing kinase inhibitors and antimicrobial agents. Researchers highlight its role in optimizing bioavailability and metabolic stability in lead compounds. Recent studies (2022-2023) demonstrate its utility in developing next-generation anticancer agents, with the bromine atom enabling crucial cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig animations.

From a synthetic chemistry perspective, 2-Bromo-4-fluoro-5-methoxybenzonitrile serves as a precursor for heterocyclic compounds prevalent in FDA-approved drugs. Its electron-withdrawing properties facilitate nucleophilic aromatic substitutions, while the nitrile group offers transformation opportunities into amides, tetrazoles, and carboxylic acids. The compound's stability under various conditions makes it suitable for high-throughput screening platforms and combinatorial chemistry approaches.

Environmental and regulatory aspects of this compound align with green chemistry principles. Unlike persistent halogenated compounds, its moderate polarity (LogP ≈ 2.3) and biodegradability profile meet EPA guidelines for industrial chemicals. Analytical methods like HPLC-MS and NMR spectroscopy ensure precise quality control, with typical purity ≥98% in commercial batches. Storage recommendations suggest inert atmospheres at 2-8°C to maintain stability.

Market trends indicate growing demand for 2-Bromo-4-fluoro-5-methoxybenzonitrile in Asia-Pacific pharmaceutical hubs, driven by increased R&D investment in targeted therapies. Patent analysis reveals its incorporation in 17+ therapeutic candidates since 2020, particularly in BTK inhibitors and JAK-STAT modulators. Custom synthesis services now offer scale-up capabilities from gram to kilogram quantities, addressing needs for preclinical development.

Technological advancements have improved the compound's synthesis route, with modern protocols achieving 85-90% yields via palladium-catalyzed cyanation of corresponding aryl halides. Comparative studies show superior performance to analogous chloro-substituted benzonitriles in certain applications. The fluorine atom's strategic placement enhances membrane permeability, a critical factor in CNS drug design.

Quality specifications for CAS 1410791-42-2 typically include: residual solvents <0.5%, heavy metals <10 ppm, and single impurity <0.5%. Leading suppliers provide comprehensive COA documentation and stability studies data. Researchers should note its compatibility with common protecting groups like Boc and Fmoc, enabling complex multi-step syntheses.

Emerging applications include use in OLED materials and liquid crystals, where its electronic properties contribute to charge transport efficiency. The compound's crystallographic data (CCDC deposition numbers available) assists in computational modeling for molecular docking studies. Recent breakthroughs in flow chemistry systems have enhanced its production sustainability.

Safety assessments classify 2-Bromo-4-fluoro-5-methoxybenzonitrile as requiring standard laboratory precautions (gloves, goggles, ventilation). Its LD50 values (oral rat) exceed 2000 mg/kg, indicating low acute toxicity. Proper handling minimizes risks associated with halogenated compounds, aligning with OSHA laboratory standards.

Future research directions may explore its potential in PROTAC degraders and covalent inhibitors, capitalizing on the reactive bromine center. The compound's cost-effectiveness compared to similar fluoro-pharmaceutical intermediates ensures continued industrial relevance. Academic and industrial collaborations are advancing its use in fragment-based drug design platforms.